Methyl 4,4,4-trifluorobutyrate
Overview
Description
Methyl 4,4,4-trifluorobutyrate is a chemical compound with the molecular formula C5H7F3O2 . It is an ester derived from 4,4,4-trifluorobutyric acid .
Synthesis Analysis
The synthesis of Methyl 4,4,4-trifluorobutyrate can be achieved from Grignard reagent derived from 3-chloro-1,1,1-trifluoropropane . More detailed synthesis procedures might be available in specialized chemical literature or databases.Molecular Structure Analysis
The molecular structure of Methyl 4,4,4-trifluorobutyrate consists of 5 carbon atoms, 7 hydrogen atoms, 3 fluorine atoms, and 2 oxygen atoms . The exact mass of the molecule is 156.03981395 g/mol .Physical And Chemical Properties Analysis
Methyl 4,4,4-trifluorobutyrate has a molecular weight of 156.11 g/mol . It has a boiling point of 113°C and a refractive index of 1.3450 .Scientific Research Applications
Chemical Synthesis
“Methyl 4,4,4-trifluorobutyrate” is used in chemical synthesis . It can be synthesized from Grignard reagent derived from 3-chloro-1,1,1-trifluoropropane .
Drug Intermediate
It is used as a drug intermediate . This means it is used in the production of pharmaceuticals, where it can be transformed into a variety of compounds with medicinal properties.
Spin Trapping Reagent
“Methyl 4,4,4-trifluorobutyrate” is a useful spin trapping reagent used for ESR/EPR spectroscopy . This technique is used to study materials with unpaired electrons.
Catalyst in Cyclization Reactions
It is used as a catalyst in cyclization reactions . Cyclization reactions are important in the synthesis of cyclic compounds, which are prevalent in many natural and synthetic drugs.
Catalyst in Oxidation Reactions
“Methyl 4,4,4-trifluorobutyrate” is also used as a catalyst in oxidation reactions . Oxidation reactions are fundamental in various chemical processes, including energy production and detoxification reactions in the human body.
Catalyst in Halogenation Reactions
It is used as a catalyst in halogenation reactions . Halogenation is a chemical reaction that incorporates a halogen atom into a molecule.
Safety and Hazards
Safety measures for handling Methyl 4,4,4-trifluorobutyrate include avoiding dust formation, avoiding breathing in dust/fume/gas/mist/vapours/spray, and wearing protective gloves/clothing/eye protection/face protection . It should be kept away from heat, hot surfaces, sparks, open flames, and other ignition sources .
Mechanism of Action
Target of Action
Methyl 4,4,4-trifluorobutyrate is a chemical compound with the molecular formula C5H7F3O2
Pharmacokinetics
Its molecular weight of 1561 g/mol suggests that it may have favorable absorption and distribution characteristics
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. For Methyl 4,4,4-trifluorobutyrate, factors such as temperature, pH, and the presence of other compounds could potentially affect its behavior. It’s important to note that the compound has a boiling point of 113°C and a flash point of -16℃ , indicating that it should be kept away from heat, hot surfaces, sparks, open flames, and other ignition sources .
properties
IUPAC Name |
methyl 4,4,4-trifluorobutanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7F3O2/c1-10-4(9)2-3-5(6,7)8/h2-3H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RVNWLMWNUJPCQD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CCC(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7F3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50382060 |
Source
|
| Record name | Methyl 4,4,4-trifluorobutanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50382060 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
156.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 4,4,4-trifluorobutyrate | |
CAS RN |
2365-82-4 |
Source
|
| Record name | Methyl 4,4,4-trifluorobutanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50382060 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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